Cas no 1551315-91-3 (1-(3-phenoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(3-phenoxyphenyl)ethane-1,2-diol
• CAS No: 1551315-91-3
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 5920066
• PubChem ID: 82713148
• Update Time: 2025-10-09

1-(3-phenoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Phenoxyphenyl)-1,2-ethanediol
• 1-(3-phenoxyphenyl)ethane-1,2-diol
• AKOS021030991
• 1551315-91-3
• EN300-1869194

• Inchi： 1S/C14H14O3/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14-16H,10H2
• InChI Key： VSENBEBQIQGFJR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC2=CC=CC=C2)=C1)(O)CO

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.5±35.0 °C(Predicted)
• pka: 13.45±0.20(Predicted)

Additional information on 1-(3-phenoxyphenyl)ethane-1,2-diol

Introduction to 1-(3-phenoxyphenyl)ethane-1,2-diol (CAS No. 1551315-91-3)

1-(3-phenoxyphenyl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 1551315-91-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a unique structural motif comprising a phenoxyphenyl group linked to an ethane core with two hydroxyl substituents, presents intriguing possibilities for its biological and chemical applications. The presence of both aromatic and hydroxyl functionalities makes it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of 1-(3-phenoxyphenyl)ethane-1,2-diol can be described as a biphenyl derivative with an ethane bridge substituted at both carbons by hydroxyl groups. This configuration endows the molecule with potential hydrogen bonding capabilities, which are critical for interactions with biological targets such as enzymes and receptors. The phenoxyphenyl moiety, in particular, is a common scaffold in medicinal chemistry due to its ability to modulate electronic properties and binding affinities through aromatic stacking interactions and dipole-dipole forces.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The structural features of 1-(3-phenoxyphenyl)ethane-1,2-diol align well with this trend, as they provide a versatile platform for chemical modifications that could enhance pharmacological activity. For instance, the hydroxyl groups can be readily functionalized to introduce additional pharmacophores or to improve solubility and metabolic stability. Such modifications are essential for optimizing drug-like properties and ensuring efficacy in biological systems.

One of the most compelling aspects of 1-(3-phenoxyphenyl)ethane-1,2-diol is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing derivatives with enhanced binding affinity or selectivity for specific biological targets. For example, studies have demonstrated that analogs of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings suggest that further optimization could lead to the development of novel therapeutic agents with applications in areas such as immunomodulation or anti-inflammatory therapy.

The synthesis of 1-(3-phenoxyphenyl)ethane-1,2-diol involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic strategies often include cross-coupling reactions to establish the biphenyl core followed by functional group interconversions to introduce the hydroxyl groups at the appropriate positions. Advances in catalytic methods have enabled more efficient and scalable production processes, making it feasible to investigate this compound in larger-scale biochemical assays.

From a computational chemistry perspective, 1-(3-phenoxyphenyl)ethane-1,2-diol has been subjected to molecular modeling studies to predict its interaction with biological targets. These simulations have provided valuable insights into how the compound's structure influences binding affinity and specificity. For instance, docking studies have revealed that the phenoxyphenyl group can engage in π-stacking interactions with aromatic residues in protein active sites, while the hydroxyl groups contribute to hydrogen bonding networks. Such detailed mechanistic understanding is crucial for rational drug design and optimization.

The pharmacokinetic profile of 1-(3-phenoxyphenyl)ethane-1,2-diol is another area of active investigation. Preliminary data suggest that the compound exhibits moderate solubility in aqueous media, which is favorable for oral or intravenous administration. Additionally, metabolic stability studies indicate that it undergoes biotransformation via oxidation and conjugation pathways typical of many xenobiotics. These observations provide a foundation for assessing its potential as a lead compound or intermediate in drug development pipelines.

In conclusion,1-(3-phenoxyphenyl)ethane-1,2-diol (CAS No. 1551315-91-3) represents a structurally intriguing molecule with significant promise in pharmaceutical research. Its unique combination of functional groups and synthetic tractability makes it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve,this compound may play an important role in shaping future therapeutic strategies across various disease indications.